Cas no 2172583-31-0 (5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1593037
- 2172583-31-0
- 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
-
- Inchi: 1S/C12H19N3O3/c1-8(6-7-18-2)15-11(9-4-3-5-9)10(12(16)17)13-14-15/h8-9H,3-7H2,1-2H3,(H,16,17)
- InChI Key: OAXUTQQNVIPURX-UHFFFAOYSA-N
- SMILES: O(C)CCC(C)N1C(=C(C(=O)O)N=N1)C1CCC1
Computed Properties
- Exact Mass: 253.14264148g/mol
- Monoisotopic Mass: 253.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 77.2Ų
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1593037-0.05g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 0.05g |
$1140.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-0.1g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 0.1g |
$1195.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-0.25g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 0.25g |
$1249.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-0.5g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 0.5g |
$1302.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-1.0g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 1.0g |
$1357.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-2.5g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 2.5g |
$2660.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-5.0g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 5.0g |
$3935.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-10.0g |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 10.0g |
$5837.0 | 2023-07-10 | ||
| Enamine | EN300-1593037-50mg |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 50mg |
$1140.0 | 2023-09-23 | ||
| Enamine | EN300-1593037-100mg |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172583-31-0 | 100mg |
$1195.0 | 2023-09-23 |
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
Comprehensive Overview of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172583-31-0)
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172583-31-0) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This 1,2,3-triazole derivative is characterized by its unique structural features, including a cyclobutyl ring and a 4-methoxybutan-2-yl side chain, which contribute to its potential biological activities. Researchers are increasingly exploring its applications in targeting enzymes and receptors, particularly in the context of anti-inflammatory and antimicrobial therapies.
The compound's carboxylic acid functional group enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Recent studies have highlighted its role in the development of small-molecule inhibitors, which are crucial for modulating protein-protein interactions. Given the growing interest in personalized medicine and precision drug design, 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is being investigated for its potential to address unmet medical needs, such as drug-resistant infections and chronic inflammatory diseases.
From a synthetic perspective, the compound's 1,2,3-triazole core is often constructed via click chemistry, a highly efficient and modular approach that aligns with the principles of green chemistry. This method minimizes waste and reduces the need for hazardous reagents, which is a key consideration for sustainable pharmaceutical production. Additionally, the cyclobutyl moiety introduces steric constraints that can fine-tune the compound's binding affinity, a feature increasingly sought after in fragment-based drug discovery.
In the context of AI-driven drug discovery, 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has been the subject of computational modeling studies. These efforts aim to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) and optimize its pharmacokinetic profile. Such advancements are critical for accelerating the transition from bench to bedside, a topic of high relevance in today's fast-paced biopharmaceutical industry.
Beyond its therapeutic potential, this compound is also being explored in material science, particularly in the design of functional polymers and supramolecular assemblies. Its ability to form hydrogen bonds and participate in non-covalent interactions makes it a promising candidate for creating smart materials with responsive properties. This interdisciplinary appeal underscores the compound's versatility and aligns with the broader trend of convergent research in chemistry and biology.
As the scientific community continues to unravel the full scope of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, its role in addressing global health challenges and advancing cutting-edge technologies becomes increasingly evident. With ongoing innovations in synthetic methodologies and computational tools, this compound is poised to make significant contributions to both academia and industry.
2172583-31-0 (5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)